Cas no 60948-03-0 (3',3'-dimethyl-2',3',4',5'-tetrahydrospiro[cyclohexane-1,1'-pyrido[4,3-b]indole] hydrochloride)

• Product name: 3',3'-dimethyl-2',3',4',5'-tetrahydrospiro[cyclohexane-1,1'-pyrido[4,3-b]indole] hydrochloride
• CAS No: 60948-03-0
• MF: C₁₈H₂₅ClN₂
• MW: 304.857503652573
• CID: 1624049
• PubChem ID: 3045519

3',3'-dimethyl-2',3',4',5'-tetrahydrospiro[cyclohexane-1,1'-pyrido[4,3-b]indole] hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3',3'-dimethyl-2',3',4',5'-tetrahydrospiro[cyclohexane-1,1'-pyrido[4,3-b]indole] hydrochloride
• 3,3-dimethylspiro[4,5-dihydro-2H-pyrido[4,3-b]indole-1,1'-cyclohexane],hydrochloride
• 2',3',4',5'-Tetrahydro-3',3'-dimethylspiro(cyclohexane-1,1'-(1H)pyrido(4,3-b)indole) HCl 2H2O
• DTXSID00209773
• Spiro(cyclohexane-1,1'-(1H)pyrido(4,3-b)indole), 2',3',4',5'-tetrahydro-3',3'-dimethyl-, monohydrochloride, dihydrate
• 60948-03-0

• Inchi： InChI=1S/C18H24N2.ClH/c1-17(2)12-15-16(13-8-4-5-9-14(13)19-15)18(20-17)10-6-3-7-11-18;/h4-5,8-9,19-20H,3,6-7,10-12H2,1-2H3;1H
• InChI Key： BROSITQDRSGFPN-UHFFFAOYSA-N
• SMILES： CC1(CC2=C(C3=CC=CC=C3N2)C4(N1)CCCCC4)C.Cl

Computed Properties

• Exact Mass: 304.17085
• Monoisotopic Mass: 304.1706265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 370
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.8Ų

Experimental Properties

• PSA: 27.82